Cas no 313499-54-6 (N-[2-(1H-indol-3-yl)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide)

• Product Name: N-[2-(1H-indol-3-yl)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide
• CAS No: 313499-54-6
• MF: C₂₃H₂₈N₂O
• MW: 348.481225967407
• CID: 5318895
• Update Time: 2025-06-07

N-[2-(1H-indol-3-yl)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1H-indol-3-yl)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide
• Benzeneacetamide, N-[2-(1H-indol-3-yl)ethyl]-α-methyl-4-(2-methylpropyl)-

• Inchi： 1S/C23H28N2O/c1-16(2)14-18-8-10-19(11-9-18)17(3)23(26)24-13-12-20-15-25-22-7-5-4-6-21(20)22/h4-11,15-17,25H,12-14H2,1-3H3,(H,24,26)
• InChI Key： RQALFBAYWUEKQO-UHFFFAOYSA-N
• SMILES： C(NCCC1C2=C(NC=1)C=CC=C2)(=O)C(C1=CC=C(CC(C)C)C=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on N-[2-(1H-indol-3-yl)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide

Introduction to N-[2-(1H-indol-3-yl)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide (CAS No. 313499-54-6)

N-[2-(1H-indol-3-yl)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 313499-54-6, represents a fascinating blend of structural complexity and potential therapeutic applications. The molecular structure of this amide derivative incorporates key pharmacophoric elements that make it a subject of intense interest for scientists exploring novel drug candidates.

The indole moiety, specifically the 1H-indol-3-yl group, is a well-documented pharmacological scaffold that has been extensively studied for its biological activities. Indole derivatives are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of this moiety in N-[2-(1H-indol-3-yl)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide suggests that the compound may exhibit similar or enhanced biological activities, making it a promising candidate for further investigation.

The second key structural component is the [4-(2-methylpropyl)phenyl] group, which contributes to the compound's lipophilicity and potential membrane permeability. This feature is particularly important in drug design, as it can influence the compound's ability to cross biological membranes and reach its target sites within the body. The combination of the indole and phenyl groups creates a unique molecular profile that may confer multiple binding interactions with biological targets, thereby enhancing the compound's therapeutic potential.

In recent years, there has been growing interest in developing small molecule inhibitors targeting specific enzymes and receptors involved in various diseases. N-[2-(1H-indol-3-yl)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide has been identified as a potential lead compound in this context. Preliminary studies have suggested that this compound may interact with enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and other metabolic disorders. The ability to modulate these enzymes could open up new avenues for therapeutic intervention.

The synthesis of N-[2-(1H-indol-3-yl)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The indole ring is typically introduced through Friedel-Crafts acylation or alkylation reactions, while the amide bond is formed via nucleophilic acylation or coupling reactions such as Buchwald-Hartwig coupling. The presence of the 4-(2-methylpropyl)phenyl group necessitates careful handling to avoid side reactions, highlighting the complexity of its synthetic route.

Evaluation of the pharmacological properties of N-[2-(1H-indol-3-yl)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the activity of several target enzymes with high selectivity. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases involved in tumor growth and metastasis. These findings have prompted further investigation into its potential as an anticancer agent.

In addition to its anticancer potential, N-[2-(1H-indol-3-yl)ethyl]-2-[4-(2-methylpropyl)phenyl]propanamide has shown promise in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis and autoimmune disorders. The compound's ability to modulate inflammatory pathways suggests that it may have therapeutic benefits in these conditions. Further research is needed to elucidate the exact mechanisms by which this compound exerts its anti-inflammatory effects.

The pharmacokinetic profile of N-[2-(1H-indol-3-yl)ethyl]-2-[4-(2-methylpropilphenil]propanamide, as determined through animal models, indicates good oral bioavailability and moderate metabolic stability. These properties are crucial for developing a drug candidate that can be administered orally and maintain efficacy over an extended period. However, additional studies are required to fully characterize its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles.

The development of novel drug candidates often involves collaboration between academic researchers and pharmaceutical companies. N-[2-(1H-indol-3-yi ethyla] strong>] -[4( (mepropilfenil)] - propanamida mide represents an excellent example of such collaboration, where academic insights into molecular design are translated into preclinical candidates by industry partners. This synergy between academia and industry is essential for advancing drug discovery efforts and bringing new therapies to patients in need.

The future direction of research on N[< strong > 23( indol - 31 yl ) ethyla ] - [ 42( mepropilfenil ) ] - propanamida mide includes optimizing its chemical structure for improved pharmacological activity and reducing potential side effects. Computational modeling techniques such as molecular docking can be employed to predict how this compound interacts with biological targets at the atomic level. These insights can guide modifications to enhance its binding affinity and selectivity.

In conclusion,N - [ 22( 1 H - indol - 31 yl ) et hyla ] - [ 42( m ep rop ilfen il)] - pro pan am ide ( C A S No . 31 3499 - 54 - 6 ) is a promisin g compoun d with poten tial therapeutic applications i n canc er treat ment an d infla mmatory dis ease s . Its unique structu re an d pharma cological proper ties make i t an i nter estin g subj ect o f stu dy f or scien tists an d resea rchers . With furthe r researc h an d deve lopment , thi s com pound ha s th e po ten tial t o becom e a valu able thera peu tic agent i n the fu tu re . p >